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Compound of Interest

Compound Name:
1-(Bromomethyl)-4-propyl-trans-

cyclohexane

CAS No.: 71458-12-3

Cat. No.: B3151534

Get Quote

Executive Summary & Hazard Characterization
1-(Bromomethyl)-4-propyl-trans-cyclohexane is a primary alkyl bromide commonly utilized

as an intermediate in the synthesis of liquid crystals and pharmaceutical compounds. Unlike

simple solvents, this molecule possesses alkylating capabilities, meaning it can transfer its alkyl

group to biomolecules (DNA/proteins), posing a potential mutagenic risk.

Effective disposal requires strict adherence to Halogenated Waste protocols. Improper disposal

(e.g., mixing with non-halogenated solvents or drain disposal) creates severe downstream

hazards, including the formation of dioxins during incineration and the poisoning of catalytic

oxidizers in municipal waste treatment systems.

Table 1: Chemical Identity & Waste Classification
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Parameter Specification

Chemical Name 1-(Bromomethyl)-4-propyl-trans-cyclohexane

CAS Number 91175-02-9 (Generic/Isomer specific)

Functional Class Primary Alkyl Halide / Cycloalkane Derivative

Physical State Liquid (Colorless to pale yellow)

Primary Hazards Skin/Eye Irritant, Combustible, Alkylating Agent

RCRA Status
D001 (Ignitable - verify flash point), Halogenated

Organic

Incompatibility
Strong Oxidizers, Strong Bases,

Magnesium/Lithium (Grignard formation)

Pre-Disposal Assessment: The "Segregation
Imperative"
Before handling waste, you must establish a segregation boundary. The presence of the

bromine atom dictates the disposal pathway.

The Causality of Segregation
Why not the general organic waste bin? Most laboratories maintain "General Organic" (Non-

Halogenated) and "Halogenated" waste streams.

Calorific Value vs. Toxicity: Non-halogenated waste is often used as fuel blending for cement

kilns. Halogenated waste (like this compound) cannot be used this way because burning it

generates Hydrogen Bromide (HBr) and potentially brominated dioxins.

Cost Impact: Halogenated waste disposal is significantly more expensive (often 3-5x)

because it requires high-temperature incineration with specific scrubbers. Contaminating a

20L drum of non-halogenated solvent with 50mL of this bromide reclassifies the entire drum

as halogenated.

Step-by-Step Disposal Protocol
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Phase 1: Personal Protective Equipment (PPE)
Gloves: Nitrile (double-gloved) or Silver Shield/Laminate (for prolonged handling). Alkyl

bromides can permeate standard latex rapidly.

Eye Protection: Chemical splash goggles.

Respiratory: Fume hood handling is mandatory.

Phase 2: Waste Container Selection
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

Avoid: Metal containers (steel/aluminum) if the waste is potentially acidic (hydrolysis of the

bromide can release HBr, corroding metal).

Headspace: Leave at least 10% headspace to accommodate thermal expansion.

Phase 3: The Transfer & Labeling Workflow
pH Check (Self-Validating Step): Before capping, check the pH of the waste mixture using a

dipstick.

If Acidic (pH < 4): Neutralize carefully with Sodium Bicarbonate (NaHCO₃) to prevent

pressure buildup from off-gassing inside the waste container.

Transfer: Pour the chemical into the container designated "HALOGENATED ORGANIC

WASTE."

Labeling:

Must list the full chemical name: 1-(Bromomethyl)-4-propyl-trans-cyclohexane.

Check hazard boxes: Flammable (if FP < 60°C), Toxic, and Irritant.

Add the constituent percentage if part of a mixture (e.g., "5% in Dichloromethane").
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Phase 4: Chemical Deactivation (Optional - For Trace
Residues)
For empty bottles or trace glassware residues, chemical quenching destroys the alkylating

potential before cleaning.

Quench Solution: 10% Sodium Thiosulfate (Na₂S₂O₃) in water.

Mechanism: The thiosulfate anion acts as a nucleophile, displacing the bromide in an Sɴ2

reaction to form a non-toxic Bunte salt.

Procedure: Rinse glassware with the quench solution, let stand for 1 hour, then dispose of

the rinsate into the Halogenated Waste stream.

Visualized Workflow: Decision Logic
The following diagram illustrates the critical decision nodes for disposing of 1-
(Bromomethyl)-4-propyl-trans-cyclohexane.
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Waste Generation:
1-(Bromomethyl)-4-propyl-trans-cyclohexane

Is it Pure or Mixed?

Pure Chemical

Pure

Mixture/Solution

Mixed

CRITICAL STEP:
Select Halogenated Waste Stream

Identify Co-Solvent

Regardless of Solvent

Container: HDPE or Glass
(No Metal)

Check pH -> Neutralize if Acidic

Label: 'Halogenated Organic'
+ Full Chemical Name

Store in Secondary Containment
(Flammables Cabinet)

EHS/Vendor Pickup
(High Temp Incineration)

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and packaging of halogenated alkyl bromide waste.
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Spill Contingency & Emergency Response
In the event of a spill outside the fume hood:

Evacuate & Ventilate: The compound is a lachrymator (tear-inducing) and respiratory irritant.

Clear the immediate area.[1][2]

PPE Upgrade: Do not attempt cleanup without proper respiratory protection (organic vapor

cartridge) if vapors are strong.

Absorbent Selection:

USE: Vermiculite, dry sand, or commercial "Solvent/Organic" spill pads.

DO NOT USE: Sawdust or paper towels. Alkyl halides can react with organic absorbents,

and the flammability risk remains.

Disposal of Spill Debris: All cleanup materials must be bagged, sealed, and labeled as Solid

Hazardous Waste (Halogenated).

Regulatory Framework & Compliance
This protocol aligns with the following regulatory standards. Non-compliance can result in

significant fines under the Resource Conservation and Recovery Act (RCRA).

EPA RCRA 40 CFR 261.31: Definition of F-listed hazardous wastes (spent halogenated

solvents). While this specific molecule may not be F-listed by name, mixing it with spent

solvents often triggers this classification.

EPA RCRA 40 CFR 261.21: Characteristic of Ignitability (D001).

DOT 49 CFR 173.203: Packaging requirements for liquid hazardous materials.

References
U.S. Environmental Protection Agency (EPA).Criteria for Listing Hazardous Waste (40 CFR §

261.11). Retrieved from [Link][2][3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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